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Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-8380 is a potent and specific inhibitor of autotaxin (ATX), with an IC50 of 2.8 nM in isolated
enzyme assays and 101 nM in human whole blood.[1][2][3] By inhibiting ATX, PF-8380
modulates the levels of lysophosphatidic acid (LPA), a bioactive lipid involved in various
physiological and pathological processes, including inflammation and cancer.[4] Accurate and
consistent preparation of PF-8380 hydrochloride stock solutions is crucial for reliable
experimental outcomes in in vitro and in vivo studies. This document provides a detailed
protocol for the preparation, storage, and handling of PF-8380 hydrochloride stock solutions
in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility

Proper stock solution preparation begins with an understanding of the compound's
physicochemical properties. There are slight variations in the reported molecular weight and
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solubility of PF-8380 hydrochloride across different suppliers. It is essential to consult the

certificate of analysis (CoA) provided with your specific batch of the compound.

Table 1: Physicochemical Data for PF-8380 Hydrochloride

Property

Value

Molecular Weight

478.33 g/mol (free base)[3][4]; 514.79 g/mol
(hydrochloride)[5]

Solubility in DMSO

Reported values vary: <1 mg/mL[4], =20.9
mg/mL[6], 96 mg/mL (200.69 mM)[7], 100
mg/mL (with ultrasonication)[3]. Use fresh,
anhydrous DMSO for best results.[7]

Appearance

Solid powder.

Storage (Powder)

-20°C for up to 3 years.[4]

Storage (DMSO Stock)

-20°C for up to 1 year[1]; -80°C for up to 2
years[1]. Aliquoting is recommended to avoid

repeated freeze-thaw cycles.

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol details the preparation of a 10 mM stock solution of PF-8380 hydrochloride in

DMSO.

Materials:

PF-8380 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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o Calibrated micropipettes and sterile tips

o Vortex mixer

o (Optional) Sonicator or water bath at 37°C
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of PF-8380 hydrochloride powder
to room temperature to prevent condensation of moisture.

e Weighing the Compound: Accurately weigh the desired amount of PF-8380 hydrochloride
powder in a sterile microcentrifuge tube. For smaller quantities (e.g., 1 mg, 5 mg), it may be
preferable to dissolve the entire contents of the manufacturer's vial to avoid inaccuracies
from weighing small amounts.[5]

o Calculating the Required Volume of DMSO: Use the following formula to calculate the
volume of DMSO needed to achieve a 10 mM stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Example Calculation for 1 mg of PF-8380 Hydrochloride (MW: 514.79 g/mol ):

[e]

Mass = 0.001 g

o

Molecular Weight = 514.79 g/mol

[¢]

Concentration = 0.010 mol/L

[¢]

Volume (L) = (0.001 g/ 514.79 g/mol ) / 0.010 mol/L = 0.000194 L

[e]

Volume (pL) = 194 uL

Table 2: DMSO Volumes for 10 mM PF-8380 Hydrochloride Stock Solution
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Mass of PF-8380 HCI

Volume of DMSO for 10 mM Stock

1mg 194 uL
5mg 971 pL
10 mg 1.94 mL

Dissolving the Compound: Add the calculated volume of anhydrous DMSO to the tube

containing the PF-8380 hydrochloride powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to
facilitate dissolution.[6] Visually inspect the solution to ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes or amber glass vials. Store the aliquots at -20°C or -80°C. This practice minimizes the
number of freeze-thaw cycles, which can degrade the compound.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of PF-8380 and the workflow for

preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

